6-Amino-3-bromo-2-fluorobenzonitrile

• IUPAC Name: 6-amino-3-bromo-2-fluorobenzonitrile
• InChI: InChI=1S/C7H4BrFN2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2H,11H2
• InChI Key: GGJQZVKWAKHTLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)C#N)F)Br
• Molecular Formula: C7H4BrFN2
• DSSTOX Substance ID: DTXSID30375617
• Molecular Weight: 215.02 g/mol
• CAS RN: 845866-92-4

Description

6-Amino-3-bromo-2-fluorobenzonitrile (6-ABFBN) is a novel heterocyclic compound with potential applications in the field of medicinal chemistry. It is a bromo-fluoro-benzonitrile derivative, which is a type of organic compound with a variety of uses, including as a drug, dye, and catalyst. 6-ABFBN has been found to have a number of unique properties, such as increased solubility in aqueous solutions and increased thermal stability, which make it a promising candidate for medicinal and industrial applications.

Scientific Research Applications

Synthesis Methods

• Synthesis of 3-Bromo-2-fluorobenzoic Acid : 6-Amino-3-bromo-2-fluorobenzonitrile is utilized in the synthesis of 3-bromo-2-fluorobenzoic acid. This process involves bromination, hydrolysis, diazotization, and deamination under optimized conditions, suitable for industrial-scale production (Zhou Peng-peng, 2013).

• Facile Synthesis Approach : A study presents a scalable synthesis method for 2-bromo-3-fluorobenzonitrile, demonstrating the broader generality of halodeboronation of aryl boronic acids. This method is efficient for producing both aryl bromides and aryl chlorides (Ronald H. Szumigala et al., 2004).

Chemical Transformations and Properties

• Rearrangement Studies : Research on 6- and 7-halo-substituted 3-amino-3,4-dihydro-l-hydroxycarbostyrils, including this compound, provides insights into chemical rearrangements and nucleophilic substitution mechanisms in acidic solutions (T. J. McCord et al., 1982).

• Vibrational Spectroscopy Analysis : A study on the vibrational spectra and normal coordinate analysis of monohalogenated benzonitriles, including this compound, provides insights into molecular properties and interactions (A. Kumar, G. Rao, 1997).

Applications in Compound Synthesis

• Green Synthesis Routes : this compound is utilized in the microwave-assisted green synthesis of heterocyclic compounds, highlighting its role in environmentally friendly chemical processes (Salman A. Khan, 2017).

• Antioxidant and Antimicrobial Agents : The compound has been used in the synthesis of novel derivatives with potential antioxidant and antimicrobial properties, underscoring its importance in pharmacological research (Huda R. M. Rashdan et al., 2017).

Biochemical Analysis

Biochemical Properties

6-Amino-3-bromo-2-fluorobenzonitrile plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it may act as an inhibitor or activator of specific enzymes, thereby modulating biochemical pathways. The nature of these interactions can vary, including covalent bonding, hydrogen bonding, and van der Waals forces .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it may affect the phosphorylation status of proteins involved in signaling cascades, leading to changes in cellular responses .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It may inhibit or activate enzymes by binding to their active sites or allosteric sites. Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under room temperature conditions, but its activity may decrease over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, while higher doses could lead to toxicity or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. These interactions can lead to changes in the overall metabolic profile of cells, affecting their growth and function .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments, influencing its activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect its interactions with other biomolecules and its overall function within the cell .